Cas no 2138275-90-6 (Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl-
• CAS No: 2138275-90-6
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5288705
• Update Time: 2025-07-25

Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl-

• Inchi： 1S/C8H15BrO/c1-6-4-8(3,5-9)7(2)10-6/h6-7H,4-5H2,1-3H3
• InChI Key： GUXULVYGNMXPCB-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CBr)(C)C1C

Additional information on Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl-

Introduction to Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl- (CAS No. 2138275-90-6)

Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl- is a specialized organic compound with the CAS number 2138275-90-6. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a bromomethyl group and a tetrahydropyran ring system makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a tetrahydropyran core substituted with three methyl groups at the 2, 3, and 5 positions, enhancing its stability and reactivity. The bromomethyl functionality at the 3-position provides a reactive site for further chemical modifications, making it an invaluable building block in medicinal chemistry. This feature allows for the facile introduction of diverse functional groups, enabling the synthesis of complex molecules with tailored biological activities.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Tetrahydropyran derivatives have been extensively studied due to their ability to mimic natural products and exhibit a wide range of biological activities. The compound Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl- is no exception and has been explored in several research avenues.

One of the most promising applications of this compound is in the synthesis of pharmacophores for treating neurological disorders. Studies have shown that tetrahydropyran derivatives can interact with specific targets in the central nervous system, potentially leading to the development of new treatments for conditions such as Alzheimer's disease and epilepsy. The bromomethyl group facilitates the introduction of pharmacophoric elements that can modulate neurotransmitter activity.

Additionally, the compound has shown promise in anti-inflammatory research. Inflammatory processes are mediated by a complex interplay of bioactive molecules, and tetrahydropyran derivatives have been identified as potential inhibitors of key inflammatory pathways. The structural flexibility provided by the tetrahydropyran ring system allows for precise targeting of inflammatory enzymes and receptors.

The synthesis of Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl- involves multi-step organic transformations that highlight its synthetic utility. The bromomethylation step is particularly critical, as it introduces the reactive site necessary for subsequent functionalization. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

The compound's reactivity also makes it suitable for exploring novel synthetic pathways. Transition metal-catalyzed reactions have been utilized to introduce various functional groups at different positions on the tetrahydropyran ring. These modifications have led to the discovery of new derivatives with enhanced biological activities.

In conclusion, Furan, 3-(bromomethyl)tetrahydro-2,3,5-trimethyl- (CAS No. 2138275-90-6) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug development is likely to grow further.